Cas no 2094508-98-0 (benzyl 3-(prop-2-enamido)methylbenzoate)

• Product Name: benzyl 3-(prop-2-enamido)methylbenzoate
• CAS No: 2094508-98-0
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5999505
• PubChem ID: 121581926
• Update Time: 2025-11-01

benzyl 3-(prop-2-enamido)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(prop-2-enamido)methylbenzoate
• 2094508-98-0
• AKOS033849814
• Z2285377454
• EN300-26575493
• benzyl 3-[(prop-2-enamido)methyl]benzoate
• benzyl 3-[(prop-2-enoylamino)methyl]benzoate

• Inchi： 1S/C18H17NO3/c1-2-17(20)19-12-15-9-6-10-16(11-15)18(21)22-13-14-7-4-3-5-8-14/h2-11H,1,12-13H2,(H,19,20)
• InChI Key： MIHAETHKOMNZRC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)CNC(C=C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl 3-(prop-2-enamido)methylbenzoate

Chemical Profile of Benzyl 3-(prop-2-enamido)methylbenzoate (CAS No. 2094508-98-0)

Benzyl 3-(prop-2-enamido)methylbenzoate, identified by its Chemical Abstracts Service (CAS) number 2094508-98-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzoate derivatives, characterized by a benzene ring esterified with a benzoic acid moiety, and incorporates an amide linkage that introduces additional reactivity and potential biological activity.

The molecular structure of Benzyl 3-(prop-2-enamido)methylbenzoate consists of a benzyl group attached to a prop-2-enamido functional group, which further connects to another benzoate moiety. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for drug discovery and development. The presence of both amide and ester functionalities allows for diverse chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, there has been significant interest in benzoate derivatives due to their reported biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The amide group in Benzyl 3-(prop-2-enamido)methylbenzoate is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets such as enzymes and receptors. This feature makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Current research in the field of chemical biology has highlighted the importance of structurally diverse compounds in modulating biological pathways. Benzyl 3-(prop-2-enamido)methylbenzoate has been investigated for its potential role in modulating inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on COX-2, a key enzyme involved in the production of prostaglandins that mediate inflammation.

The benzoate moiety is another critical feature of Benzyl 3-(prop-2-enamido)methylbenzoate, as it has been shown to enhance the solubility and bioavailability of related compounds. This property is particularly important in drug development, where poor solubility can limit the efficacy of a therapeutic agent. By incorporating a benzoate group, pharmaceutical researchers can improve the pharmacokinetic properties of their compounds, potentially leading to better therapeutic outcomes.

Recent advances in computational chemistry have enabled more efficient screening of compounds like Benzyl 3-(prop-2-enamido)methylbenzoate for biological activity. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets, providing insights into its potential therapeutic applications. These studies have revealed that the amide and ester functionalities are key determinants of binding affinity, suggesting that further modifications could enhance its biological activity.

The synthesis of Benzyl 3-(prop-2-enamido)methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the esterification of benzoic acid derivatives followed by amide bond formation. The choice of reagents and catalysts is critical in achieving the desired product with minimal side reactions. Advances in green chemistry have also influenced the synthesis of this compound, with researchers exploring more sustainable methods that reduce waste and energy consumption.

In conclusion, Benzyl 3-(prop-2-enamido)methylbenzoate (CAS No. 2094508-98-0) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of amide and ester functionalities makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field of medicinal chemistry.